Cas no 59038-55-0 (Phenol, 4-[1-methyl-1-(4-nitrophenyl)ethyl]-2,6-dinitro-)

Phenol, 4-[1-methyl-1-(4-nitrophenyl)ethyl]-2,6-dinitro- structure
59038-55-0 structure
Product Name:Phenol, 4-[1-methyl-1-(4-nitrophenyl)ethyl]-2,6-dinitro-
CAS No:59038-55-0
MF:C15H13N3O7
MW:347.279623746872
CID:340079
PubChem ID:12259174
Update Time:2025-04-19

Phenol, 4-[1-methyl-1-(4-nitrophenyl)ethyl]-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[1-methyl-1-(4-nitrophenyl)ethyl]-2,6-dinitro-
    • 2,6-dinitro-4-[2-(4-nitrophenyl)propan-2-yl]phenol
    • 59038-55-0
    • DTXSID50482796
    • Inchi: 1S/C15H13N3O7/c1-15(2,9-3-5-11(6-4-9)16(20)21)10-7-12(17(22)23)14(19)13(8-10)18(24)25/h3-8,19H,1-2H3
    • InChI Key: LLPPFDCKWLYUGI-UHFFFAOYSA-N
    • SMILES: OC1=C(C=C(C=C1[N+](=O)[O-])C(C)(C)C1C=CC(=CC=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 347.07539
  • Monoisotopic Mass: 347.07534976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 149.65
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